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Compound of Interest

2,6-Dichloro-1,4-
Compound Name:
phenylenediamine

Cat. No.: B1196924

An In-depth Technical Guide to the Safety of 2,6-Dichloro-1,4-phenylenediamine

This technical guide provides comprehensive safety data sheet (SDS) information for 2,6-
Dichloro-1,4-phenylenediamine, intended for researchers, scientists, and professionals in
drug development.

Chemical Identification

2,6-Dichloro-1,4-phenylenediamine is an aromatic amine that has been utilized as an
intermediate in the manufacturing of dyes and resins.[1][2][3] It is also known as a metabolite of
the fungicide Dicloran.[3]

Identifier Value

Chemical Name 2,6-Dichloro-1,4-phenylenediamine

2,6-Dichlorobenzene-1,4-diamine, 3,5-Dichloro-
Synonyms 1,4-phenylenediamine, C.I. 37020, Fast Brown
RR Salt[2][4][5]

CAS Number 609-20-1[1][4][6]
Molecular Formula CeHeCI2N2[4][6]
Molecular Weight 177.03 g/mol [4][6]
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Hazard Identification and Classification

The compound is classified as highly hazardous. It is toxic if swallowed, inhaled, or in contact
with skin, causes serious eye irritation, and may provoke an allergic skin reaction.[7][8]
Furthermore, it is very toxic to aquatic life with long-lasting effects.[7][8]

GHS Hazard Classification

Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
) o H319: Causes serious eye
Serious Eye Irritation Category 2A o
irritation
) S H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction
Acute Aquatic Hazard Category 1 H400: Very toxic to aquatic life

| Chronic Aquatic Hazard | Category 1 | H410: Very toxic to aquatic life with long lasting effects |
Signal Word:Danger[7]

Hazard Pictograms:

Skull and Crossbones

Corrosion

Exclamation Mark

Environment

Caption: GHS Hazard Pictograms and Statements for 2,6-Dichloro-1,4-phenylenediamine.
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Toxicological Information

2,6-Dichloro-1,4-phenylenediamine exhibits significant cytotoxicity.[4] When heated to
decomposition, it releases highly toxic fumes of chlorine and nitrogen oxides.[1]

Summary of Toxicological Endpoints

Endpoint Result

Toxic if swallowed, in contact with skin,

Acute Toxicit
Y or if inhaled.[7][8]

) ) o No comprehensive data available; may cause
Skin Corrosion/Irritation o )
sensitization by skin contact.

Eye Damage/Irritation Causes serious eye irritation.[7][8]

Respiratory/Skin Sensitization May cause an allergic skin reaction.[7][8]

There is limited evidence for carcinogenicity in

experimental animals (increased liver-cell
Carcinogenicity tumors in mice).[2] No component is identified

as a probable, possible, or confirmed human

carcinogen by IARC at levels = 0.1%.[7]

Positive in Salmonella typhimurium mutation
Mutagenicity assays and mouse lymphoma forward mutation

assays.[2][3]

| Specific Target Organ Toxicity | May cause damage to organs (Kidney, Heart, Musculo-
skeletal system) if swallowed.[8] |

Experimental Protocols

o Carcinogenicity Bioassay (NTP, 1982): 2,6-Dichloro-p-phenylenediamine was administered
in the diet to F344 rats and B6C3F1 mice for 103 weeks. The study observed increased
incidences of hepatocellular adenoma and carcinoma in male and female mice. No
treatment-related tumors were found in rats.[3]
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e Mutagenicity - Ames Test (Mortelmans et al., 1986): The compound was tested for
mutagenicity in Salmonella typhimurium strains. It was found to be mutagenic both with and
without an external metabolic activation system.[2][3]

o Mutagenicity - Mouse Lymphoma Assay (McGregor et al., 1988): The substance was
evaluated in the L5178Y tk+/tk- mouse lymphoma cell forward mutation assay, where it
tested positive.[3]

First-Aid Measures

First-aiders must protect themselves.[7] In all cases of exposure, seek immediate medical
advice and show the safety data sheet to the attending physician.[7][8]

 Inhalation: Move the person to fresh air. If breathing has stopped, administer artificial
respiration. Call a physician immediately.[7][8]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water or shower. Call a physician immediately.[7][8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and call an ophthalmologist.[7][8]

 Ingestion: If swallowed, give the victim water to drink (two glasses at most). Seek medical
advice immediately.[8] Rinse mouth and call a POISON CENTER or doctor immediately.[7]

Handling, Storage, and Emergency Procedures

Safe Handling:

Work under a hood and avoid generating dust.[7]

Do not inhale the substance or mixture.[7]

Avoid contact with skin and eyes.[9]

Do not eat, drink, or smoke when using this product.[7]

Wash hands and face thoroughly after handling.[7]
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Storage:

+ Keep the container tightly closed in a dry, well-ventilated place.[7]

o Store locked up or in an area accessible only to authorized personnel.[7]

+ The substance is light-sensitive and should be stored under an inert gas.[7]
Accidental Release:

+ For non-emergency personnel, evacuate the danger area, avoid substance contact, and
ensure adequate ventilation.[8][10]

e Do not let the product enter drains.[8]

o Cover drains, collect the material carefully (e.g., sweep up), and place it in a suitable
container for disposal.[8][10]

Exposure Event Spill Event

Accidental Release
Immediate Actions \ Spill Containment
g}e P A/
Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water Rinse Mouth Evacuate Area
Administer Atrtificial Respiration if needed Rinse Skin with Water Remove Contact Lenses Give Water (max 2 glasses) Ensure Ventilation
Seek Immediate Medical Attention
Show SDS to Physician

Inhalation Ingestion

| Skin Contact | Eye Contact |

Cover Drains
Prevent Entry to Waterways

Collect Spill Mechanically
Place in Disposal Container
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Click to download full resolution via product page

Caption: Emergency Response Workflow for 2,6-Dichloro-1,4-phenylenediamine Exposure or
Spill.

Physical and Chemical Properties

Property Value
Grey or beige powder / microcrystalline solid[1]
Appearance
[11]
) ) 138 - 143 °C (for a related compound, p-
Melting Point o
phenylenediamine)[8]
N _ 267 °C (for a related compound, p-
Boiling Point o
phenylenediamine)[8]
Solubility Insoluble in water[1]

Stability and Reactivity

e Reactivity: The substance may be unstable upon prolonged exposure to air and light.[1]
Finely dispersed particles may form explosive mixtures in the air.[12]

o Chemical Stability: The product is considered chemically stable under standard ambient
conditions (room temperature).[7]

e Incompatible Materials: It is incompatible with strong oxidizing agents, isocyanates,
halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.

[1]

o Hazardous Decomposition Products: When heated, it emits very toxic fumes containing
chlorine and nitrogen oxides.[1] Hazardous combustion can also produce carbon oxides and
hydrogen chloride gas.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dichloro-1,4-phenylenediamine safety data sheet
(SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196924#2-6-dichloro-1-4-phenylenediamine-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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